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Compound of Interest

3,5-
Compound Name:
Bis(trifluoromethyl)benzophenone

cat. No.: B1329599

An In-depth Technical Guide to 3,5-Bis(trifluoromethyl)benzophenone

This technical guide provides a comprehensive overview of 3,5-
bis(trifluoromethyl)benzophenone, a key intermediate in pharmaceutical research and
development. It covers its chemical identity, physicochemical properties, a detailed synthesis
protocol, and its primary application in the development of neurokinin-1 (NK1) receptor
antagonists. This document is intended for researchers, scientists, and professionals in the
field of drug discovery and medicinal chemistry.

Chemical Identity and Physicochemical Properties

3,5-Bis(trifluoromethyl)benzophenone is an aromatic ketone characterized by a
benzophenone core with two trifluoromethyl groups substituted on one of the phenyl rings at
the 3 and 5 positions.

CAS Number: 21221-93-2[1]
Molecular Structure:

e Molecular Formula: CisHsFeO[1]

e Molecular Weight: 318.21 g/mol [1]

o |[UPAC Name: (3,5-Bis(trifluoromethyl)phenyl)(phenyl)methanone
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The structural formula is provided below:

Physicochemical Data:

Quantitative data for 3,5-bis(trifluoromethyl)benzophenone is not readily available in the
literature. The table below includes data for the target compound where available,
supplemented with data from closely related structural analogs for comparative purposes.

Property Value Compound Source
3,5-
CAS Number 21221-93-2 Bis(trifluoromethyl)ben  [1]
zophenone
3,5-
Molecular Formula CisHsFeO Bis(trifluoromethyl)ben  [1]
zophenone
3,5-
Molecular Weight 318.21 g/mol Bis(trifluoromethyl)ben  [1]
zophenone
3,3-
Melting Point 98.0to 102.0 °C Bis(trifluoromethyl)ben  [2]
zophenone
3,3-
White to light yellow o
Appearance Bis(trifluoromethyl)ben  [2]
powder/crystal
zophenone
3,5-
Gas Phase Spectrum o
IR Spectrum ] Bis(trifluoromethyl)ben  [1]
Available
zophenone

Synthesis of 3,5-Bis(trifluoromethyl)benzophenone

A direct, detailed experimental protocol for the synthesis of 3,5-
bis(trifluoromethyl)benzophenone is not explicitly documented in a single source. However,
a plausible and efficient multi-step synthesis can be constructed based on established methods
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for its precursors, primarily starting from 1,3-bis(trifluoromethyl)benzene. The overall synthetic
strategy involves the bromination of the starting material, followed by conversion to a Grignard
reagent, carboxylation to form the benzoic acid, conversion to the acyl chloride, and finally a
Friedel-Crafts acylation with benzene.

Proposed Synthetic Pathway:
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Step 2: Grignard Formation & Carboxylation

Step 3: Acyl Chloride Formation

Step 1 Bromination
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Step 4: Friedel-Crafts Acylation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hasth

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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